Cas no 1864395-66-3 (N-Ethyl-1,5-dimethyl-1H-pyrazole-3-sulfonamide)

• Product Name: N-Ethyl-1,5-dimethyl-1H-pyrazole-3-sulfonamide
• CAS No: 1864395-66-3
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 5704020
• PubChem ID: 130548910
• Update Time: 2025-06-09

N-Ethyl-1,5-dimethyl-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1453620
• N-Ethyl-1,5-dimethyl-1H-pyrazole-3-sulfonamide
• 1864395-66-3
• 1H-Pyrazole-3-sulfonamide, N-ethyl-1,5-dimethyl-

• Inchi： 1S/C7H13N3O2S/c1-4-8-13(11,12)7-5-6(2)10(3)9-7/h5,8H,4H2,1-3H3
• InChI Key： FEFZCOQFHUMWIC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)N(C)N=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 350.3±44.0 °C(Predicted)
• pka: 11.44±0.50(Predicted)

Additional information on N-Ethyl-1,5-dimethyl-1H-pyrazole-3-sulfonamide

N-Ethyl-1,5-Dimethyl-1H-Pyrazole-3-Sulfonamide: A Comprehensive Overview

N-Ethyl-1,5-Dimethyl-1H-Pyrazole-3-Sulfonamide, identified by the CAS No. 1864395-66-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in various applications. The structure of N-Ethyl-1,5-Dimethyl-1H-Pyrazole-3-Sulfonamide comprises a pyrazole ring substituted with methyl groups at positions 1 and 5, an ethyl group attached to the nitrogen atom, and a sulfonamide group at position 3. This unique combination of substituents contributes to its distinct chemical properties and potential biological activities.

Recent studies have highlighted the potential of N-Ethyl-1,5-Dimethyl-1H-Pyrazole-3-Sulfonamide in the development of novel therapeutic agents. The pyrazole ring is a heterocyclic structure known for its stability and ability to form hydrogen bonds, making it a valuable scaffold in drug design. The sulfonamide group further enhances the compound's bioavailability and pharmacokinetic properties. Researchers have explored its role as a potential inhibitor of specific enzymes and receptors, which could lead to innovative treatments for conditions such as inflammation, cancer, and neurodegenerative diseases.

The synthesis of N-Ethyl-1,5-Dimethyl-1H-Pyrazole-3-Sulfonamide involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of substituents at specific positions through various organic reactions such as alkylation and sulfonation. The optimization of these synthetic routes has been a focus of recent investigations to improve yield and purity while reducing costs. Advanced techniques like microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of applications, N-Ethyl-1,5-Dimethyl-1H-Pyrazole-3-Sulfonamide has shown promise in agrochemicals as well. Its ability to act as a fungicide or insecticide has been tested in controlled environments, demonstrating efficacy against various plant pathogens and pests. This dual applicability in both pharmaceuticals and agrochemicals underscores its importance in modern chemical research.

From an environmental perspective, understanding the degradation pathways and ecological impact of N-Ethyl-1,5-Dimethyl-1H-Pyrazole-3-Sulfonamide is crucial. Studies have been conducted to assess its biodegradability under different conditions, ensuring that its use does not pose significant risks to ecosystems. Regulatory bodies have also been involved in evaluating its safety profile to ensure compliance with international standards.

Looking ahead, ongoing research aims to explore the stereochemical properties of N-Ethyl-1,5-Dimethyl-1H-Pyrazole-3-Sulfonamide further. Stereoisomerism can significantly influence biological activity; thus, understanding the stereochemical outcomes during synthesis is essential for optimizing therapeutic efficacy. Additionally, computational modeling techniques are being utilized to predict its interactions with target proteins at atomic levels, providing insights into its mechanism of action.

In conclusion, N-Ethyl-1,5-Dimethyl-1H-Pyrazole-3-Sulfonamide (CAS No. 1864395-66) represents a multifaceted compound with vast potential across diverse industries. Its chemical structure lends itself to numerous applications ranging from drug discovery to agricultural solutions. As research continues to unravel its full capabilities, this compound stands at the forefront of innovation in modern chemistry.